(2-aminopyridin-3-yl)boronic acid hydrochloride
Overview
Description
(2-Aminopyridin-3-yl)boronic acid hydrochloride, also known as APBAH, is a boronic acid derivative that has been used in a variety of scientific research applications. It is a bifunctional compound, consisting of a boronic acid group and a pyridinium group. APBAH has been used in a variety of applications, including as a catalyst for organic synthesis, as a reagent for peptide synthesis, and as a ligand for metal-catalyzed reactions. In addition, APBAH has been used to study biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
(2-aminopyridin-3-yl)boronic acid hydrochloride has been used in a variety of scientific research applications. It has been used as a catalyst for organic synthesis, as a reagent for peptide synthesis, and as a ligand for metal-catalyzed reactions. In addition, (2-aminopyridin-3-yl)boronic acid hydrochloride has been used to study biochemical and physiological effects in laboratory experiments.
Mechanism of Action
The mechanism of action of (2-aminopyridin-3-yl)boronic acid hydrochloride is not fully understood. However, it is believed that the boronic acid group of (2-aminopyridin-3-yl)boronic acid hydrochloride interacts with biological molecules, such as proteins and enzymes, to modify their function. The pyridinium group of (2-aminopyridin-3-yl)boronic acid hydrochloride is thought to interact with other molecules, such as metal ions, to facilitate reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of (2-aminopyridin-3-yl)boronic acid hydrochloride are not fully understood. However, it has been shown to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, (2-aminopyridin-3-yl)boronic acid hydrochloride has been shown to have an inhibitory effect on the enzyme phosphodiesterase, which is involved in the breakdown of the neurotransmitter dopamine.
Advantages and Limitations for Lab Experiments
The advantages of using (2-aminopyridin-3-yl)boronic acid hydrochloride in laboratory experiments include its low toxicity and its ability to interact with biological molecules. However, it is important to note that (2-aminopyridin-3-yl)boronic acid hydrochloride can be toxic if used in high concentrations. In addition, the mechanism of action of (2-aminopyridin-3-yl)boronic acid hydrochloride is not fully understood, which can limit its usefulness in certain experiments.
Future Directions
The future directions for (2-aminopyridin-3-yl)boronic acid hydrochloride are numerous. For example, further research is needed to better understand the mechanism of action of (2-aminopyridin-3-yl)boronic acid hydrochloride and its biochemical and physiological effects. In addition, more research is needed to explore the potential of (2-aminopyridin-3-yl)boronic acid hydrochloride as a therapeutic agent for the treatment of neurological disorders. Finally, further research is needed to explore the potential of (2-aminopyridin-3-yl)boronic acid hydrochloride as a catalyst for organic synthesis and as a ligand for metal-catalyzed reactions.
Synthesis Methods
The synthesis of (2-aminopyridin-3-yl)boronic acid hydrochloride can be achieved through a variety of methods. The most common method involves the reaction of an amine and boronic acid in the presence of an acid catalyst. This reaction produces an imine, which can then be hydrolyzed to form the final product. Other methods, such as the reaction of a boronic ester with a pyridinium salt, have also been used to synthesize (2-aminopyridin-3-yl)boronic acid hydrochloride.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-aminopyridin-3-yl)boronic acid hydrochloride involves the reaction of 2-aminopyridine with boronic acid followed by hydrochloric acid treatment.", "Starting Materials": [ "2-aminopyridine", "boronic acid", "hydrochloric acid", "water" ], "Reaction": [ "Dissolve 2-aminopyridine in water", "Add boronic acid to the solution and stir for several hours at room temperature", "Acidify the solution with hydrochloric acid", "Filter the resulting precipitate and wash with water", "Dry the product under vacuum to obtain (2-aminopyridin-3-yl)boronic acid hydrochloride" ] } | |
CAS RN |
2760491-44-7 |
Product Name |
(2-aminopyridin-3-yl)boronic acid hydrochloride |
Molecular Formula |
C5H8BClN2O2 |
Molecular Weight |
174.4 |
Purity |
95 |
Origin of Product |
United States |
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